Cas no 1807028-27-8 (Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1807028-27-8
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4955029
• Update Time: 2025-06-26

Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7F4NO2/c1-16-8(15)6-5(14)3-2-4(7(6)10)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： FJJBVQDWOJTFQX-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate

Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate, with the CAS number 1807028-27-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at the 6-position, a fluoro substituent at the 2-position, and a trifluoromethyl group at the 3-position of a benzoate ester. These functional groups endow the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate involves a series of carefully designed reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the trifluoromethyl group, which has significantly improved the yield and purity of the compound.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple electron-withdrawing groups (EWGs), such as the fluoro and trifluoromethyl groups, enhances the molecule's stability and bioavailability. These properties make it an ideal candidate for designing drugs targeting various therapeutic areas, including cancer, infectious diseases, and central nervous system disorders.

Recent studies have also highlighted the role of Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor applications. For example, researchers have demonstrated that this compound can serve as a highly sensitive probe for detecting trace amounts of metal ions in aqueous solutions.

In terms of environmental impact, Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate exhibits favorable biodegradation characteristics under controlled conditions. However, its persistence in certain environmental matrices remains an area of concern. Ongoing research is focused on optimizing its degradation pathways to minimize ecological risks while maintaining its desired chemical properties.

From a regulatory perspective, Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate is classified as a non-hazardous chemical under most international standards. Its handling and storage requirements are well-documented, ensuring safe practices across various industries. This classification underscores its suitability for large-scale production and application in diverse sectors.

Looking ahead, the future of Methyl 6-amino-2-fluoro-3-(trifluoromethyl)benzoate is poised for growth as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis methods, applications, and regulatory compliance. As a result, this compound is likely to play an increasingly important role in advancing both scientific research and industrial applications.